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Compound of Interest

Compound Name: Homarylamine Hydrochloride

Cat. No.: B163058

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of
Homarylamine Hydrochloride (CAS 533-10-8), a phenethylamine derivative used as an
analytical reference standard in research and forensic applications.[1] Adherence to these
guidelines is crucial for ensuring the accuracy, reproducibility, and validity of experimental
results.

Compound Information and Solubility Data

Homarylamine Hydrochloride is a crystalline solid with the molecular formula C10H13NO2
HCIl and a formula weight of 215.7 g/mol .[1] Proper handling and storage are essential for

maintaining its stability.

Table 1: Solubility and Storage of Homarylamine Hydrochloride
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Parameter

Value

Source

Molecular Formula

C10H13NO2 « HCI

[1]

Formula Weight 215.7 g/mol [1]
CAS Number 533-10-8 [1]
Purity =298% [2]
Appearance A crystalline solid [1][2]

Storage Temperature

-20°C

[1](2]

Stability > 4 years at -20°C [1]

Solubility in DMF 30 mg/mL [1][2]
Solubility in DMSO 30 mg/mL [1112]
Solubility in Ethanol 5 mg/mL [1][2]
Solubility in PBS (pH 7.2) 10 mg/mL [11[2]

Experimental Workflow for Stock Solution

Preparation

The following diagram outlines the key steps for preparing a stock solution of Homarylamine

Hydrochloride.
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Figure 1: Workflow for Homarylamine Hydrochloride Stock Solution Preparation

Click to download full resolution via product page
Caption: Workflow for preparing Homarylamine Hydrochloride stock solution.

Detailed Protocol for Stock Solution Preparation

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of
Homarylamine Hydrochloride in DMSO. This is a common starting concentration for many in
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vitro assays.

Materials:

o Homarylamine Hydrochloride (crystalline solid)
o Dimethyl sulfoxide (DMSO), anhydrous

o Calibrated analytical balance

 Sterile microcentrifuge tubes or cryovials

» Vortex mixer

o Pipettes and sterile filter tips

Procedure:

e Calculations:

o Determine the desired concentration and volume of the stock solution. For example, to
prepare 1 mL of a 10 mM stock solution.

o Use the following formula to calculate the required mass of Homarylamine
Hydrochloride:

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
= Mass (mg) = 10 mmol/L x 0.001 L x 215.7 g/mol x 1000 mg/g = 2.157 mg
e Weighing:
o Tare a clean, dry microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh out the calculated mass (e.g., 2.157 mg) of Homarylamine
Hydrochloride directly into the tube.

e Dissolving:

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b163058?utm_src=pdf-body
https://www.benchchem.com/product/b163058?utm_src=pdf-body
https://www.benchchem.com/product/b163058?utm_src=pdf-body
https://www.benchchem.com/product/b163058?utm_src=pdf-body
https://www.benchchem.com/product/b163058?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Add the desired volume of anhydrous DMSO (e.g., 1 mL) to the tube containing the
weighed compound.

o Cap the tube securely and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath (not exceeding 37°C) may be used to aid dissolution if necessary,
but observe for any signs of degradation.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock solution into
smaller, single-use volumes in sterile cryovials.

o Clearly label each aliquot with the compound name, concentration, solvent, date of
preparation, and your initials.

o Store the aliquots at -20°C for long-term storage.[1][2]

Safety Precautions

Homarylamine Hydrochloride is harmful if swallowed and causes skin and serious eye
irritation.[3] It may also cause respiratory irritation.[3] Therefore, appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and gloves, should be worn at all times
when handling this compound. All weighing and solution preparation should be performed in a
well-ventilated area or a chemical fume hood.

Conclusion

Properly prepared and stored stock solutions are fundamental to the success of any
experiment. By following these detailed protocols and application notes, researchers can
ensure the integrity of their Homarylamine Hydrochloride stock solutions, leading to more
reliable and reproducible experimental outcomes. Always refer to the manufacturer's safety
data sheet (SDS) for the most current safety and handling information.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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